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Compound of Interest

Compound Name: Azocarmine G

Cat. No.: B147781

For Immediate Release

This technical guide provides an in-depth overview of Azocarmine G (Colour Index Number
50085), a synthetic anionic dye widely utilized in histological and cytological staining
techniques. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical properties, significance in biological
staining, and comprehensive experimental protocols.

Core Properties of Azocarmine G

Azocarmine G, also known by its synonyms Acid Red 101 and Rosinduline, is a potent
staining agent valued for its ability to impart a deep red color to specific cellular components.[1]

Its utility in various polychromatic staining methods is well-established in the scientific
community.[2]
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Property Value Source
Colour Index Number 50085 [2][3]
CAS Number 25641-18-3 [1][4]
Molecular Formula C2sH1sN3NaOeS:2 [1]
Molecular Weight 579.58 g/mol [1114]
Appearance Red to purple powder [1]
Solubility Soluble in water [1]

Significance in Histological Staining

Azocarmine G is a cornerstone of several classical staining methods, most notably
Heidenhain's AZAN trichrome stain and modifications of Mallory's trichrome stain.[2][5] As an
anionic dye, it exhibits a strong affinity for acidic cellular structures, rendering them in various
shades of red.[6] This characteristic is pivotal for the differential staining of tissues, allowing for
the clear visualization and distinction of cell nuclei, cytoplasm, muscle fibers, and collagen.

In trichrome staining, a sequential application of dyes, in conjunction with a polyacid like
phosphotungstic or phosphomolybdic acid, achieves differential coloration.[7] The polyacid acts
as a decolorizing agent, selectively removing the initial red stain (from Azocarmine G or a
similar dye) from collagen fibers.[8] A subsequent counterstain, typically aniline blue, then
colors the collagen, resulting in a striking contrast between the red-stained cellular elements
and the blue-stained connective tissue. This differential staining is invaluable for studying tissue
morphology, particularly in the context of fibrotic changes and tumor identification.[7]

Experimental Protocol: Heidenhain's AZAN
Trichrome Stain

This protocol outlines the key steps for performing Heidenhain's AZAN trichrome stain, a
method for which Azocarmine G is a critical component.

Reagent Preparation
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Azocarmine G Solution (0.1%): Dissolve 0.1 g of Azocarmine G in 100 ml of distilled water
with 1 ml of glacial acetic acid. Heat the solution to a boil, allow it to cool, and then filter.[9]

Aniline Alcohol: A solution of aniline in 90-95% alcohol.

Phosphotungstic Acid Solution (5%): Dissolve 5 g of phosphotungstic acid in 100 ml of
distilled water.

Aniline Blue-Orange G Solution: A solution containing aniline blue and orange G in distilled
water with glacial acetic acid.[9]

Staining Procedure

Deparaffinization and Rehydration: Bring paraffin-embedded tissue sections to water through
successive baths of xylene and graded alcohols.

Nuclear Staining: Stain with the heated Azocarmine G solution at 56-60°C for 45-60
minutes.[10]

Differentiation: Differentiate the sections in aniline alcohol, monitoring microscopically until
the nuclei are distinct and the cytoplasm is pale pink.

Mordanting: Treat with a 5% phosphotungstic acid solution. This step is crucial for the
selective removal of the red stain from collagen.[8]

Counterstaining: Stain with the Aniline Blue-Orange G solution to color the collagen blue and
other tissue elements in contrasting shades.

Dehydration and Mounting: Dehydrate the sections through graded alcohols, clear in xylene,
and mount with a suitable mounting medium.

Expected Results

Nuclei: Red to dark red[11]
Cytoplasm and Muscle: Red to orange-red[11]

Collagen and Reticular Fibers: Blue[11]
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¢ Erythrocytes: Red

Workflow and Logical Relationships

The following diagrams illustrate the logical workflow of the Heidenhain's AZAN staining
procedure and the hierarchical relationship of the key components.
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Caption: Experimental workflow for Heidenhain's AZAN trichrome staining.
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Caption: Relationship between reagents and cellular targets in AZAN staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147781#azocarmine-g-colour-index-number-and-
significance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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